Cas no 1226447-64-8 (2-4-(5-chloro-2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: 2-4-(5-chloro-2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 1226447-64-8
• Molecular Formula: C₁₃H₁₂ClN₃O₄
• Molecular Weight: 309.705081939697
• CID: 5997951
• PubChem ID: 30565558

2-4-(5-chloro-2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Properties

Names and Identifiers

• 2-4-(5-chloro-2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• 1(2H)-Pyrazineacetamide, 4-(5-chloro-2-methoxyphenyl)-3,4-dihydro-2,3-dioxo-
• 1226447-64-8
• 2-(4-(5-chloro-2-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• 2-[4-(5-chloro-2-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• F2580-1452
• AKOS024662131
• CCG-311962

• InChIKey： MNOGMYBYVVOVBH-UHFFFAOYSA-N
• Inchi： 1S/C13H12ClN3O4/c1-21-10-3-2-8(14)6-9(10)17-5-4-16(7-11(15)18)12(19)13(17)20/h2-6H,7H2,1H3,(H2,15,18)
• SMILES： C1(=O)N(CC(N)=O)C=CN(C2=CC(Cl)=CC=C2OC)C1=O

Computed Properties

• Exact Mass: 309.0516336g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 309.0516336g/mol
• Heavy Atom Count: 21
• Complexity: 482
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Boiling Point: 540.3±60.0 °C(Predicted)
• pka: 15.25±0.40(Predicted)
• Density: 1.451±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines